Cas no 898776-07-3 (3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE)
3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE
- 3-(4-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one
- 898776-07-3
- AKOS016021494
- MFCD03843179
- DTXSID00644286
-
- MDL: MFCD03843179
- Inchi: 1S/C17H15F3O2/c1-22-15-9-2-12(3-10-15)4-11-16(21)13-5-7-14(8-6-13)17(18,19)20/h2-3,5-10H,4,11H2,1H3
- InChI Key: OUOPXCDUOSRKHJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C(CCC1C=CC(=CC=1)OC)=O)(F)F
Computed Properties
- Exact Mass: 308.10200
- Monoisotopic Mass: 308.10241420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 411.2±45.0 °C at 760 mmHg
- Flash Point: 195.4±23.6 °C
- PSA: 26.30000
- LogP: 4.52950
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205916-1g |
3-(4-methoxyphenyl)-4'-trifluoromethylpropiophenone |
898776-07-3 | 97% | 1g |
£540.00 | 2021-06-30 | |
| Fluorochem | 205916-2g |
3-(4-methoxyphenyl)-4'-trifluoromethylpropiophenone |
898776-07-3 | 97% | 2g |
£1013.00 | 2021-06-30 | |
| Fluorochem | 205916-5g |
3-(4-methoxyphenyl)-4'-trifluoromethylpropiophenone |
898776-07-3 | 97% | 5g |
£2025.00 | 2021-06-30 | |
| A2B Chem LLC | AH92275-1g |
3-(4-Methoxyphenyl)-4'-trifluoromethylpropiophenone |
898776-07-3 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92275-2g |
3-(4-Methoxyphenyl)-4'-trifluoromethylpropiophenone |
898776-07-3 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92275-5g |
3-(4-Methoxyphenyl)-4'-trifluoromethylpropiophenone |
898776-07-3 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658731-1g |
3-(4-Methoxyphenyl)-1-(4-(trifluoromethyl)phenyl)propan-1-one |
898776-07-3 | 98% | 1g |
¥7728.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658731-2g |
3-(4-Methoxyphenyl)-1-(4-(trifluoromethyl)phenyl)propan-1-one |
898776-07-3 | 98% | 2g |
¥11583.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658731-5g |
3-(4-Methoxyphenyl)-1-(4-(trifluoromethyl)phenyl)propan-1-one |
898776-07-3 | 98% | 5g |
¥23158.00 | 2024-04-26 |
3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE
Recent Advances in the Study of 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE (CAS: 898776-07-3): A Comprehensive Research Brief
3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE (CAS: 898776-07-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, featuring a methoxyphenyl group and a trifluoromethyl moiety, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of anti-inflammatory, anticancer, and antimicrobial agents, demonstrating its broad applicability in medicinal chemistry.
One of the most notable findings in recent literature is the compound's potential as a modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE exhibited significant inhibitory activity against certain kinases involved in cancer progression. This discovery opens new avenues for the development of targeted therapies for various malignancies.
In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and stability. These studies have provided valuable insights into the compound's behavior under different conditions, which is crucial for its formulation and delivery in pharmaceutical applications.
Despite these promising findings, challenges remain in the optimization of 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE for clinical use. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future research. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for further investigation.
In conclusion, 3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE (CAS: 898776-07-3) represents a valuable tool in the arsenal of medicinal chemists and drug developers. Its unique properties and diverse applications underscore the importance of continued research in this area. As new studies emerge, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics.
898776-07-3 (3-(4-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)